Cas no 1006465-11-7 ((1,5-dimethyl-1H-pyrazol-4-yl)methyl(4-fluorophenyl)methylamine)

• Product Name: (1,5-dimethyl-1H-pyrazol-4-yl)methyl(4-fluorophenyl)methylamine
• CAS No: 1006465-11-7
• MF: C₁₃H₁₆FN₃
• MW: 233.284646034241
• MDL: MFCD04968207
• CID: 2621378
• PubChem ID: 19618932
• Update Time: 2025-04-21

(1,5-dimethyl-1H-pyrazol-4-yl)methyl(4-fluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (1,5-dimethyl-1H-pyrazol-4-yl)methyl(4-fluorophenyl)methylamine
• [(1,5-dimethylpyrazol-4-yl)methyl][(4-fluorophenyl)methyl]amine
• EN300-229184
• [(1,5-dimethyl-1H-pyrazol-4-yl)methyl][(4-fluorophenyl)methyl]amine
• CS-0279991
• 1006465-11-7
• N-[(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]-N-(4-FLUOROBENZYL)AMINE
• GQB46511
• N-[(1,5-dimethylpyrazol-4-yl)methyl]-1-(4-fluorophenyl)methanamine
• BBL039828
• AKOS000306742
• 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-(4-fluorobenzyl)methanamine
• STK349393

• MDL： MFCD04968207
• Inchi： 1S/C13H16FN3/c1-10-12(9-16-17(10)2)8-15-7-11-3-5-13(14)6-4-11/h3-6,9,15H,7-8H2,1-2H3
• InChI Key： CVXHIGKCTJZPNC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 233.13282569Da
• Monoisotopic Mass: 233.13282569Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.9Ų